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Compound of Interest

Compound Name: Cis-P-Coumaric Acid

Cat. No.: B127431 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling p-coumaric acid. The following procedures are

designed to ensure safe laboratory operations and proper disposal, fostering a secure research

environment. Note that the following information is primarily for p-coumaric acid and its trans-

isomer. Users should always consult the specific Safety Data Sheet (SDS) provided by their

supplier for the exact isomer (cis or trans) they are handling.

Hazard Identification and Exposure Limits
p-Coumaric acid is classified as a hazardous substance.[1] It can cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[2][3][4][5][6] It may also cause sensitization

by skin contact.[1]

Toxicological Data

Parameter Value Species Route Reference

Acute Oral LD50 2850 mg/kg Mouse Oral [5]

Acute Other

LD50
1160 mg/kg Mouse Intraperitoneal [5]

Occupational Exposure Limits
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Safety data sheets indicate that there are no established occupational exposure limit values for

p-coumaric acid.[3]

Personal Protective Equipment (PPE) Protocol
A systematic approach to selecting and using PPE is critical. The following workflow outlines

the decision-making process for ensuring appropriate protection.
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Initial Risk Assessment

PPE Selection

Operational Procedure

Task: Handling p-Coumaric Acid

Assess Scale & Potential for Dust/Aerosol Generation

Engineering Controls:
- Fume Hood

- Well-ventilated area

Hand Protection:
- Nitrile rubber gloves
- Inspect before use

Eye/Face Protection:
- Safety glasses with side-shields

- Chemical goggles

Body Protection:
- Standard Lab Coat

- Fire/flame resistant clothing for large quantities

Respiratory Protection:
- Generally not required for small quantities in fume hood

- Particulate respirator if dust is generated
- Full-face respirator if exposure limits are exceeded

Proceed with Handling

Spill Occurs

No

Follow Disposal Protocol

Task Complete

Follow Spill Cleanup Protocol

Yes

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE selection workflow for handling p-coumaric acid.
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Operational Plans
Engineering Controls

Ventilation: Always handle p-coumaric acid in a well-ventilated area.[1][7] A chemical fume

hood is the preferred engineering control to minimize inhalation exposure.[6]

Eye Wash and Safety Shower: Ensure that emergency exits, an eye wash station, and a

safety shower are readily accessible in the work area.[7]

Required Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US).[7] Do not wear contact lenses, as they can absorb and

concentrate irritants.[1]

Skin Protection:

Gloves: Handle the substance with chemical-impermeable gloves.[3][7] Nitrile rubber

gloves are a suitable option.[3] Always inspect gloves prior to use and use proper glove

removal technique to avoid skin contact.[3] For prolonged or repeated contact, gloves with

a higher protection class (breakthrough time >240 minutes) are recommended.[1]

Protective Clothing: Wear a standard laboratory coat.[1] For tasks with a higher risk of

exposure, wear impervious and fire/flame-resistant clothing.[7]

Respiratory Protection:

For routine handling of small quantities in a fume hood, respiratory protection is generally

not required.

If dust is generated, use an approved particulate respirator.[1]

If exposure limits are exceeded or irritation is experienced, a full-face respirator may be

necessary.[7]

Safe Handling and Storage Protocol
Handling:
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Obtain special instructions before use.[7]

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[1]

[7]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly with soap and water after handling.[1][3][5]

Launder contaminated work clothes separately before reuse.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Keep containers securely sealed when not in use.[1]

Store away from incompatible materials such as oxidizing agents (e.g., nitrates, chlorine

bleaches), as ignition may result.[1]

Emergency and Disposal Plans
Spill Response Protocol

Minor Spills (Dry):

Clean up spills immediately.[1]

Avoid generating dust.[1]

Wear full PPE, including a dust respirator, gloves, and safety glasses.[1]

Use dry clean-up procedures such as sweeping, shoveling, or vacuuming (with an

explosion-proof machine).[1]

Place the spilled material into a clean, dry, sealable, and labeled container for disposal.[1]

Major Spills:
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Evacuate personnel to safe areas and alert emergency responders.[1][7]

Control personal contact by wearing appropriate protective clothing.[1]

Prevent the spillage from entering drains or water courses.[1]

Follow the same clean-up procedure as for minor spills, placing recovered material in

sealed containers for disposal.[1][7]

After cleanup, wash the area with large amounts of water and prevent runoff into drains.[1]

First-Aid Measures
Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, provide artificial respiration and seek immediate medical attention.[7]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water.[2][7][8][9] If skin irritation occurs, get medical advice.[3][5]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[7] Remove contact lenses if

present and easy to do. Continue rinsing.[3] If eye irritation persists, seek medical attention.

[3][5][8]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control

Center immediately.[7][9]

Disposal Protocol
All waste, including the chemical and any contaminated materials, must be handled in

accordance with local, state, and federal regulations.[1]

Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[3]

This may involve removal to a licensed chemical destruction plant or controlled incineration

with flue gas scrubbing.[9]

Contaminated Packaging: Do not reuse containers. Puncture containers to prevent reuse

and dispose of them at an authorized landfill or offer them for recycling after being triple-

rinsed.[1][9]
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Environmental Precautions: Do not allow the product to enter drains, sewers, or water

courses.[6][7][8] Discharge into the environment must be avoided.[7][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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